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Compound of Interest

Compound Name: Terevalefim

Cat. No.: B8198262

For Researchers, Scientists, and Drug Development Professionals

Introduction

Terevalefim (ANG-3777) is a small molecule that acts as a mimetic of hepatocyte growth factor
(HGF).[1][2][3][4] It selectively binds to and activates the c-Met receptor, initiating a signaling
cascade that promotes cell proliferation and reduces apoptosis.[5] This mechanism of action
makes Terevalefim a compound of interest in research related to tissue repair and
regeneration, particularly in the context of acute kidney injury. Accurate and consistent
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results. This document provides a detailed protocol for preparing a stock solution of
Terevalefim in dimethyl sulfoxide (DMSO), along with important technical data and safety
considerations.

Data Presentation

A summary of the key quantitative data for Terevalefim is provided in the table below for easy
reference.
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Property Value Reference(s)
Molecular Formula CoHsN2S

Molecular Weight 176.24 g/mol

CAS Number 1070881-42-3

Appearance White to light brown solid

Solubility in DMSO 100 mg/mL (567.41 mM)

-20°C for 3 years; 4°C for 2

years

Storage (Powder)

-80°C for up to 6 months;

Storage (DMSO Stock)
-20°C for up to 1 month

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL (567.41 mM)
Stock Solution of Terevalefim in DMSO

This protocol describes the preparation of a high-concentration stock solution of Terevalefim in
DMSO. This stock solution can then be used for further dilutions to achieve the desired working
concentrations for various in vitro and in vivo experimental models.

Materials:

Terevalefim (ANG-3777) powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber microcentrifuge tubes or vials

Sterile, nuclease-free pipette tips

Vortex mixer
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e Sonicator (optional, but recommended)
Procedure:

o Preparation: In a controlled laboratory environment, bring the Terevalefim powder and
anhydrous DMSO to room temperature.

o Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of Terevalefim powder into the tube. For example, to prepare 1
mL of a 100 mg/mL stock solution, weigh 100 mg of Terevalefim.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the
Terevalefim powder. To continue the example, add 1 mL of DMSO. It is crucial to use
anhydrous DMSO as its hygroscopic nature can impact the solubility of the product.

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

 Aiding Dissolution (if necessary): If the compound does not fully dissolve with vortexing,
sonicate the solution for 5-10 minutes. Gentle warming in a 37°C water bath can also be
employed to aid dissolution. Visually inspect the solution to ensure there are no visible
particles.

» Aliquoting and Storage: Once the Terevalefim is completely dissolved, aliquot the stock
solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This is
critical to avoid repeated freeze-thaw cycles which can degrade the compound.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling Terevalefim and DMSO.

o Work in a well-ventilated area or a chemical fume hood.
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o Refer to the Safety Data Sheet (SDS) for Terevalefim for comprehensive safety information.

e« DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

Visualizations
Terevalefim (ANG-3777) Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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